Cas no 151859-37-9 (Methyl 3-bromo-2,4-dimethylbenzoate)

Methyl 3-bromo-2,4-dimethylbenzoate structure
151859-37-9 structure
Product Name:Methyl 3-bromo-2,4-dimethylbenzoate
CAS No:151859-37-9
MF:C10H11BrO2
MW:243.0971
MDL:MFCD22570370
CID:2093763
Update Time:2024-11-01

Methyl 3-bromo-2,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-2,4-dimethylbenzoate
    • AK158600
    • MDL: MFCD22570370
    • Inchi: 1S/C10H11BrO2/c1-6-4-5-8(10(12)13-3)7(2)9(6)11/h4-5H,1-3H3
    • InChI Key: BDSPQXLUCOPAHB-UHFFFAOYSA-N
    • SMILES: BrC1=C(C([H])([H])[H])C([H])=C([H])C(C(=O)OC([H])([H])[H])=C1C([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Topological Polar Surface Area: 26.3

Methyl 3-bromo-2,4-dimethylbenzoate Pricemore >>

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